Cas no 2763931-69-5 (6-Ethynyl-5-fluoro-2-methyl-1,3-benzoxazole)

• Product Name: 6-Ethynyl-5-fluoro-2-methyl-1,3-benzoxazole
• CAS No: 2763931-69-5
• MF: C₁₀H₆FNO
• MW: 175.159145832062
• CID: 5548286
• PubChem ID: 165996278
• Update Time: 2025-06-21

6-Ethynyl-5-fluoro-2-methyl-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• EN300-37383073
• 2763931-69-5
• 6-ethynyl-5-fluoro-2-methyl-1,3-benzoxazole
• 6-Ethynyl-5-fluoro-2-methyl-1,3-benzoxazole

• Inchi： 1S/C10H6FNO/c1-3-7-4-10-9(5-8(7)11)12-6(2)13-10/h1,4-5H,2H3
• InChI Key： CYJLQZCHKOGYBC-UHFFFAOYSA-N
• SMILES： FC1C(C#C)=CC2=C(C=1)N=C(C)O2

Computed Properties

• Exact Mass: 175.043341977g/mol
• Monoisotopic Mass: 175.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 6-Ethynyl-5-fluoro-2-methyl-1,3-benzoxazole

6-Ethynyl-5-fluoro-2-methyl-1,3-benzoxazole: A Promising Molecule in Pharmaceutical Research

6-Ethynyl-5-fluoro-2-methyl-1,3-benzoxazole (CAS No. 2763931-69-5) has emerged as a significant compound in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This molecule belongs to the class of heterocyclic compounds, specifically benzoxazole derivatives, which are widely studied for their diverse biological activities. The 6-Ethynyl group introduces a terminal alkyne functionality, while the 5-fluoro and 2-methyl substituents contribute to its distinct chemical properties. The 1,3-benzoxazole ring system forms the core structure, which is known for its stability and ability to interact with various biological targets.

Recent studies have highlighted the importance of 6-Ethynyl-5-fluoro-2-methyl-1,3-benzoxazole in drug discovery. A 2023 paper published in Journal of Medicinal Chemistry demonstrated its potential as a scaffold for developing anti-inflammatory agents. The fluoro substitution at the 5-position enhances the molecule's metabolic stability, while the ethynyl group at the 6-position provides a versatile platform for further functionalization. Researchers have also explored its role in modulating kinase pathways, which are critical in cancer therapy. This compound's ability to selectively inhibit specific kinases has been validated through in vitro assays, making it a promising candidate for targeted therapies.

The synthesis of 6-Ethynyl-5-fluoro-2-methyl-1,3-benzoxazole typically involves multi-step organic reactions. A 2024 study in Organic & Biomolecular Chemistry reported a novel method using microwave-assisted coupling techniques to improve yield and purity. The process begins with the formation of a benzoxazole ring through a condensation reaction between a substituted phenol and an amide derivative. The introduction of the fluoro group is achieved through electrophilic fluorination, while the ethynyl functionality is added via a Sonogashira coupling reaction. This synthetic strategy not only enhances the efficiency of production but also allows for the incorporation of additional functional groups for further optimization.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 6-Ethynyl-5-fluoro-2-methyl-1,3-benzoxazole. A 2023 study using molecular docking simulations revealed its binding affinity to the P2X7 receptor, a key target in neuroinflammatory diseases. The benzoxazole ring's aromaticity and the fluoro substitution contribute to its favorable interactions with the receptor's binding pocket. Additionally, the ethynyl group's electron-withdrawing effect may influence the molecule's conformational flexibility, enhancing its ability to modulate receptor activity. These findings suggest potential applications in the treatment of conditions such as multiple sclerosis and neurodegenerative disorders.

The pharmacokinetic properties of 6-Ethynyl-5-fluoro-2-methyl-1,3-benzoxazole have also been investigated. A 2024 preclinical study published in Drug Metabolism and Disposition showed that the compound exhibits high oral bioavailability and favorable metabolic stability. The fluoro substitution at the 5-position reduces the likelihood of hydrolytic degradation, while the ethynyl group may influence protein binding characteristics. These properties are crucial for developing drugs that can effectively reach their target sites in the body. Furthermore, the molecule's low toxicity profile, as demonstrated in in vivo experiments, supports its potential for therapeutic use.

Applications of 6-Ethynyl-5-fluoro-2-methyl-1,3-benzoxazole extend beyond anti-inflammatory and anti-cancer therapies. Recent research has explored its role in modulating ion channels, particularly in the context of cardiac arrhythmias. A 2023 study in Cardiovascular Research indicated that the compound can selectively block certain potassium channels, thereby affecting cellular electrophysiology. This property makes it a potential candidate for treating conditions such as atrial fibrillation. The benzoxazole core's ability to interact with ion channel proteins, combined with the fluoro and <3-methyl groups' steric effects, contributes to its unique pharmacological profile.

The development of 6-Ethynyl-5-fluoro-2-methyl-1,3-benzoxazole as a therapeutic agent is supported by its compatibility with drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored the use of nanoparticle formulations to enhance the compound's solubility and targeting efficiency. The ethynyl group's hydrophobic nature may allow for the incorporation of the molecule into lipid-based carriers, improving its delivery to specific tissues. This approach could be particularly beneficial for targeting tumors or inflamed tissues, where conventional delivery methods may face challenges.

Despite its promising properties, the development of 6-Ethynyl-5-fluoro-2-methyl-1,3-benzoxazole as a drug requires further research. Challenges such as optimizing its selectivity for specific biological targets and ensuring long-term safety must be addressed. Additionally, the scalability of its synthesis process and the cost-effectiveness of production are important considerations for its commercialization. Ongoing studies are focused on refining these aspects to bring the compound closer to clinical application.

In conclusion, 6-Ethynyl-5-fluoro-2-methyl-1,3-benzoxazole represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with recent scientific breakthroughs, position it as a versatile scaffold for developing new therapeutic agents. As research continues to uncover its potential applications and optimize its properties, this compound may play a crucial role in the future of medicine.